Cas no 1261394-62-0 ((S)-Efavirenz-13C6)

• Product Name: (S)-Efavirenz-13C6
• CAS No: 1261394-62-0
• MF: C₁₄H₉ClF₃NO₂
• MW: 321.630902051926
• CID: 1070060
• Update Time: 2025-05-25

(S)-Efavirenz-13C6 Chemical and Physical Properties

Names and Identifiers

• [13C6]-Efavirenz
• Efavirenz (13C)6
• Efavirenz-13C6
• (S)-Efavirenz-13C6

• Inchi： 1S/C14H9ClF3NO2/c15-9-3-4-11-10(7-9)13(14(16,17)18,21-12(20)19-11)6-5-8-1-2-8/h3-4,7-8H,1-2H2,(H,19,20)/i3+1,4+1,7+1,9+1,10+1,11+1
• InChI Key： XPOQHMRABVBWPR-OMTIFVAJSA-N
• SMILES： Cl[13C]1[13CH]=[13CH][13C]2=[13C]([13CH]=1)C(C#CC1CC1)(C(F)(F)F)OC(N2)=O

Computed Properties

• Exact Mass: 321.0475197 g/mol
• Monoisotopic Mass: 321.0475197 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3
• Molecular Weight: 321.63

Additional information on (S)-Efavirenz-13C6

Research Brief on (S)-Efavirenz-13C6 and Related Compound 1261394-62-0 in HIV Therapy

Recent advancements in HIV treatment have highlighted the importance of stable isotope-labeled compounds for pharmacokinetic studies and drug metabolism research. (S)-Efavirenz-13C6, a carbon-13 labeled version of the non-nucleoside reverse transcriptase inhibitor (NNRTI) efavirenz, has emerged as a critical tool in these investigations. This compound (CAS: 1261394-62-0) enables precise tracking of drug distribution and metabolism through advanced analytical techniques such as LC-MS/MS, providing valuable insights into the drug's behavior in biological systems.

The development of (S)-Efavirenz-13C6 addresses a significant challenge in antiretroviral therapy research - the accurate quantification of drug concentrations in complex biological matrices. Recent studies have demonstrated its utility in overcoming matrix effects and ion suppression commonly encountered in mass spectrometric analysis of biological samples. The six carbon-13 atoms incorporated into the molecular structure serve as an internal standard, significantly improving the precision of quantitative measurements in clinical and preclinical studies.

Recent pharmacokinetic investigations utilizing (S)-Efavirenz-13C6 have revealed novel insights into efavirenz metabolism, particularly regarding its cytochrome P450-mediated pathways. Studies published in the Journal of Pharmaceutical and Biomedical Analysis (2023) demonstrated that the labeled compound enables more accurate determination of metabolic ratios between parent drug and metabolites, facilitating better understanding of interindividual variability in drug response. This is particularly relevant given the known genetic polymorphisms affecting efavirenz metabolism.

Compound 1261394-62-0 has also been instrumental in recent drug-drug interaction studies. Research published in Antimicrobial Agents and Chemotherapy (2024) employed this labeled standard to investigate the complex interactions between efavirenz and various antiretroviral combinations. The studies provided quantitative evidence of metabolic induction effects that were previously only qualitatively described, offering clinicians more precise data for therapeutic decision-making.

The synthesis and characterization of (S)-Efavirenz-13C6 represent significant technical achievements in medicinal chemistry. Recent publications in the Journal of Labelled Compounds and Radiopharmaceuticals detail the optimized synthetic routes that ensure high isotopic purity (>99% 13C enrichment) and chemical purity (>99.5%). These advances have enabled researchers to conduct studies with unprecedented accuracy, particularly in the investigation of efavirenz penetration into sanctuary sites like the central nervous system.

Current research directions focus on applying (S)-Efavirenz-13C6 to address persistent challenges in HIV therapy, including the characterization of drug concentrations in cellular reservoirs and the development of novel drug formulations. The compound's stability and detection sensitivity make it particularly valuable for studies aiming to optimize dosing strategies and minimize adverse effects while maintaining virological suppression.

Future applications of 1261394-62-0 may extend beyond HIV treatment, with preliminary studies exploring its utility in other viral infections where similar metabolic pathways are involved. The compound's well-characterized properties and the growing availability of advanced mass spectrometry platforms suggest it will remain a cornerstone of antiretroviral research for years to come.